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Compound of Interest

Compound Name: 5'-Bromo-2'-hydroxyacetophenone

Cat. No.: B072681

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical plans for handling 5'-Bromo-2'-
hydroxyacetophenone (CAS No. 1450-75-5), ensuring a secure laboratory environment.
Adherence to these procedures is imperative for minimizing risks associated with this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)

5'-Bromo-2'-hydroxyacetophenone is a hazardous substance that can cause skin irritation,
serious eye irritation, and potential respiratory irritation.[1][2][3] The use of appropriate personal
protective equipment is mandatory to prevent exposure.

Table 1: Required Personal Protective Equipment
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PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles or
safety glasses with side-
shields conforming to EN166.

[4]

To protect against splashes
and airborne particles that can

cause severe eye irritation.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber, neoprene).

[4]1[5]

To prevent skin contact which

can lead to irritation.[1][2]

Body Protection

Long-sleeved laboratory coat.
For significant splash risk, a
chemical-resistant apron is

recommended.

To protect the skin from

accidental contact.

Respiratory Protection

Generally not required with
adequate ventilation. In cases
of insufficient ventilation or
potential for aerosol
generation, a NIOSH/MSHA
approved respirator (e.g., N95

dust mask) is recommended.

[5]

To prevent inhalation of dust or
vapors, which can cause

respiratory irritation.[1][2][6]

Health and Safety Information

Table 2: GHS Hazard and Precautionary Statements
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Category

Code

Statement

Hazard Statements

H315

Causes skin irritation.[1][5][7]

H319

Causes serious eye irritation.

[11(51[7]

H335

May cause respiratory
irritation.[1][6]

Precautionary Statements

P261

Avoid breathing

dust/fume/gas/mist/vapors/spr
ay.[4][6][8]

Wash skin thoroughly after

P264 _
handling.[6][7]
Wear protective
loves/protective clothing/eye
P280 g .p ] gy
protection/face protection.[6][7]
[8]
IF ON SKIN: Wash with plenty
P302 + P352

of soap and water.[2][7]

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing.[2][6][7]

P405

Store locked up.[2][6]

P501

Dispose of contents/container
to an approved waste disposal
plant.[2][3]

First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.

© 2025 BenchChem. All rights reserved. 3/9

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/5_-Bromo-2_-hydroxyacetophenone
https://www.sigmaaldrich.com/US/en/product/aldrich/383406
https://www.tcichemicals.com/IN/en/p/B2061
https://pubchem.ncbi.nlm.nih.gov/compound/5_-Bromo-2_-hydroxyacetophenone
https://www.sigmaaldrich.com/US/en/product/aldrich/383406
https://www.tcichemicals.com/IN/en/p/B2061
https://pubchem.ncbi.nlm.nih.gov/compound/5_-Bromo-2_-hydroxyacetophenone
https://www.chemicalbook.com/msds/5-bromo-2-hydroxyacetophenone.htm
https://www.chemicalbook.com/msds/5-bromo-2-hydroxyacetophenone.pdf
https://www.chemicalbook.com/msds/5-bromo-2-hydroxyacetophenone.htm
https://wap.guidechem.com/msds/1450-75-5.html
https://www.chemicalbook.com/msds/5-bromo-2-hydroxyacetophenone.htm
https://www.tcichemicals.com/IN/en/p/B2061
https://www.chemicalbook.com/msds/5-bromo-2-hydroxyacetophenone.htm
https://www.tcichemicals.com/IN/en/p/B2061
https://wap.guidechem.com/msds/1450-75-5.html
https://www.fishersci.com/store/msds?partNumber=AAH6197909&productDescription=5+-BRMO-2+-HYDRXYACETOPHEN+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/IN/en/p/B2061
https://www.fishersci.com/store/msds?partNumber=AAH6197909&productDescription=5+-BRMO-2+-HYDRXYACETOPHEN+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/5-bromo-2-hydroxyacetophenone.htm
https://www.tcichemicals.com/IN/en/p/B2061
https://www.fishersci.com/store/msds?partNumber=AAH6197909&productDescription=5+-BRMO-2+-HYDRXYACETOPHEN+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/5-bromo-2-hydroxyacetophenone.htm
https://www.fishersci.com/store/msds?partNumber=AAH6197909&productDescription=5+-BRMO-2+-HYDRXYACETOPHEN+10G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA42013~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2001:48:55~~2-Hydroxyacetophenone~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072681?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Table 3: First Aid Protocols

Exposure Route First Aid Procedure

Rinse thoroughly with plenty of water for at least
In case of eye contact , o
15 minutes and consult a physician.[6]

_ Wash off with soap and plenty of water. Consult
In case of skin contact o
a physician.[6]

If breathed in, move person into fresh air. If not
If inhaled breathing, give artificial respiration. Consult a

physician.[6]

Never give anything by mouth to an
If swallowed unconscious person. Rinse mouth with water.

Consult a physician.[6]

Operational Plan for Safe Handling

A systematic approach to handling 5'-Bromo-2'-hydroxyacetophenone is essential to
minimize exposure and prevent accidents. The following protocol outlines the key steps from
preparation to the conclusion of work.

Experimental Protocol: Safe Handling of 5'-Bromo-2'-hydroxyacetophenone

e Preparation:
o Ensure that a safety shower and eyewash station are readily accessible.[2]
o Work in a well-ventilated area, preferably within a chemical fume hood.[2][4]
o Don the appropriate PPE as specified in Table 1.

e Handling:

o Weigh and transfer the solid form of 5'-Bromo-2'-hydroxyacetophenone within the fume
hood to minimize the release of dust.
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o Avoid contact with skin and eyes.[6]

o Keep the container tightly closed when not in use.[2]

e Post-Procedure:
o Thoroughly decontaminate all work surfaces with a suitable solvent and cleaning agent.

o Segregate all waste materials containing 5'-Bromo-2'-hydroxyacetophenone into a
clearly labeled hazardous waste container.

o Carefully remove PPE, avoiding self-contamination, and dispose of or decontaminate it as
appropriate.

o Wash hands thoroughly after handling.[6][7]

Disposal Plan

Proper disposal of 5'-Bromo-2'-hydroxyacetophenone and its contaminated materials is
crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Disposal Protocol
+ Waste Segregation:

o All solid waste contaminated with 5'-Bromo-2'-hydroxyacetophenone (e.g., weighing
paper, contaminated gloves, absorbent materials) should be placed in a designated,
sealed, and clearly labeled hazardous waste container.

o Liquid waste containing 5'-Bromo-2'-hydroxyacetophenone should be collected in a
separate, sealed, and labeled hazardous waste container.

o Labeling and Storage:

o All waste containers must be clearly labeled with "Hazardous Waste" and the chemical
name "5'-Bromo-2'-hydroxyacetophenone”.
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o Store waste containers in a cool, dry, and well-ventilated area, away from incompatible
materials.

» Final Disposal:
o Dispose of contents and container to an approved waste disposal plant.[2][3]
o Do not let the product enter drains.[4]

o Consult with your institution's Environmental Health and Safety (EHS) department for
specific guidance on the final disposal of this chemical waste.

Workflow for Safe Handling
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Caption: Workflow for the safe handling of 5'-Bromo-2'-hydroxyacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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